Cas no 124903-24-8 (Uridine5'-(tetrahydrogen triphosphate), 5-bromo-2',3'-dideoxy-3'-fluoro- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 5-bromo-2',3'-dideoxy-3'-fluoro- (9CI)
• CAS No: 124903-24-8
• MF: C₉H₁₃BrFN₂O₁₃P₃
• MW: 549.028808355331
• CID: 183766
• PubChem ID: 451625
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 5-bromo-2',3'-dideoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 5-bromo-2',3'-dideoxy-3'-fluoro- (9CI)
• 5-Bromo-2',3'-dideoxy-3'-fluorouridine 5'-(tetrahydrogen triphosp hate)
• 3'F-5-Br-ddTTP
• 5-Bromo-1-[2,3-dideoxy-3-fluoro-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-4-hydroxypyrimidin-2(1H)-one
• Uridine 5'-(tetrahydrogen triphosphate), 5-bromo-2',3'-dideoxy-3'-fluoro-
• 2',3'-Dideoxy-3'-fluoro-5-bromouridine 5'-triphosphate
• [[(2R,3S,5R)-5-(5-bromo-2,4-dioxo-pyrimidin-1-yl)-3-fluoro-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• DTXSID70924961
• 124903-24-8

• Inchi： 1S/C9H13BrFN2O13P3/c10-4-2-13(9(15)12-8(4)14)7-1-5(11)6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h2,5-7H,1,3H2,(H,19,20)(H,21,22)(H,12,14,15)(H2,16,17,18)/t5-,6+,7+/m0/s1
• InChI Key： UDICAUKVGFTYNF-RRKCRQDMSA-N
• SMILES： BrC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)F)=O)=O

Computed Properties

• Exact Mass: 547.87979
• Monoisotopic Mass: 547.87979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 219Ų

Experimental Properties

• PSA: 218.46